Cas no 1261969-41-8 (6-(3-Carboxy-5-fluorophenyl)-2-formylphenol)

• Product Name: 6-(3-Carboxy-5-fluorophenyl)-2-formylphenol
• CAS No: 1261969-41-8
• MF: C₁₄H₉FO₄
• MW: 260.217267751694
• MDL: MFCD18314792
• CID: 2766679
• PubChem ID: 53220519
• Update Time: 2025-06-14

6-(3-Carboxy-5-fluorophenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3'-formyl-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 1261969-41-8
• 6-(3-Carboxy-5-fluorophenyl)-2-formylphenol, 95%
• 6-(3-CARBOXY-5-FLUOROPHENYL)-2-FORMYLPHENOL
• MFCD18314792
• SCHEMBL2560275
• DTXSID90685249
• 6-(3-Carboxy-5-fluorophenyl)-2-formylphenol

• MDL： MFCD18314792
• Inchi： 1S/C14H9FO4/c15-11-5-9(4-10(6-11)14(18)19)12-3-1-2-8(7-16)13(12)17/h1-7,17H,(H,18,19)
• InChI Key： WLFOEFGSMSAHIP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 260.04848693Da
• Monoisotopic Mass: 260.04848693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-(3-Carboxy-5-fluorophenyl)-2-formylphenol

Comprehensive Overview of 6-(3-Carboxy-5-fluorophenyl)-2-formylphenol (CAS No. 1261969-41-8): Properties, Applications, and Research Insights

6-(3-Carboxy-5-fluorophenyl)-2-formylphenol (CAS No. 1261969-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated aromatic derivative combines a carboxylic acid group and a phenolic hydroxyl moiety, making it a versatile intermediate for synthesizing complex molecules. Its unique molecular structure enables applications in drug discovery, particularly in designing targeted therapies and small-molecule inhibitors.

Recent studies highlight the growing demand for fluorinated compounds like 6-(3-Carboxy-5-fluorophenyl)-2-formylphenol due to their enhanced metabolic stability and bioavailability. Researchers are exploring its potential in cancer therapeutics, where fluorine substitution improves binding affinity to biological targets. Additionally, its formyl group offers a reactive site for further derivatization, aligning with trends in click chemistry and bioconjugation techniques.

The compound's synthetic pathways often involve Pd-catalyzed cross-coupling or multistep organic synthesis, topics frequently searched in academic databases. Environmental considerations are also pivotal; greener alternatives such as microwave-assisted synthesis are being investigated to reduce waste. Analytical characterization via HPLC, NMR, and mass spectrometry ensures purity, a critical factor for high-throughput screening in drug development.

Beyond pharmaceuticals, 6-(3-Carboxy-5-fluorophenyl)-2-formylphenol finds utility in advanced materials. Its aromatic backbone contributes to the development of OLEDs and polymeric coatings, addressing industry demands for energy-efficient technologies. Startups and academia alike are patenting novel applications, reflecting its commercial viability.

Common queries around this compound include: "How to synthesize 6-(3-Carboxy-5-fluorophenyl)-2-formylphenol?", "CAS 1261969-41-8 solubility data", and "fluorophenyl derivatives in drug design". These align with broader interests in structure-activity relationships (SAR) and preclinical optimization. Regulatory compliance, though non-restrictive for this compound, emphasizes adherence to Good Laboratory Practices (GLP).

In summary, 6-(3-Carboxy-5-fluorophenyl)-2-formylphenol exemplifies innovation at the intersection of chemistry and life sciences. Its adaptability to precision medicine and sustainable materials underscores its relevance in contemporary research, making it a focal point for journals and grant-funded projects worldwide.